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Compound of Interest

Compound Name: Diisopropanolamine

CAS No.: 68153-96-8

Cat. No.: B7770934

Get Quote

Executive Summary: The Dual Nature of DIPA
Diisopropanolamine (DIPA) is a secondary amine widely used by drug development

professionals and process engineers for two distinct purposes:

Acid Gas Removal: As a scrubbing solvent (often in the Sulfinol process) to remove

and

.[1]

Functional Buffer/Inhibitor: As an alkalizing agent in pharmaceutical formulations or a

corrosion inhibitor in metalworking fluids.

While DIPA is often employed to mitigate corrosion (by neutralizing acidity), the solution itself

can become highly corrosive to carbon steel and even stainless steel under specific conditions

—namely, high acid gas loading, high temperature, or degradation into Heat Stable Salts

(HSS).
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This guide provides the protocols to maintain DIPA solution integrity and protect your

equipment assets.

Troubleshooting Guide (Q&A)
Issue 1: Accelerated Corrosion in Carbon Steel Transfer
Lines
User Question:We are running a pilot acid-gas scrubbing unit using 30% DIPA. We are

observing rapid wall thinning in the rich amine piping (carbon steel). Why is this happening, and

how do we stop it?

Scientist’s Analysis: This is a classic case of Rich Amine Erosion-Corrosion. DIPA itself is non-

corrosive; however, the DIPA-Acid Gas complex (specifically the amine bicarbonate/bisulfide) is

corrosive. If the solution velocity is too high, it strips the protective iron sulfide/carbonate film

from the metal surface.

Corrective Actions:

Check Acid Gas Loading: Calculate the mole ratio of acid gas to amine.

Limit: Maintain loading below 0.40 mol acid gas/mol DIPA for carbon steel systems. Above

0.45, corrosion rates increase exponentially [1].

Verify Velocity Limits:

Carbon steel lines should operate below 1 m/s (3 ft/s). Turbulence accelerates film

destruction.

Temperature Control: Ensure the rich amine temperature exiting the absorber does not

exceed 60°C (140°F) before entering the regeneration loop.

Issue 2: Stress Corrosion Cracking (SCC) in Welds
User Question:We detected cracks in the heat-affected zones (HAZ) of our DIPA storage vessel

welds. The vessel operates at 80°C.
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Scientist’s Analysis: You are likely encountering Amine Stress Corrosion Cracking (SCC).[2][3]

While secondary amines like DIPA are less aggressive than MEA, SCC can still occur in non-

stress-relieved carbon steel, especially at temperatures >60°C.

Corrective Actions:

Post-Weld Heat Treatment (PWHT): All carbon steel welds in DIPA service (regardless of

concentration) operating above ambient temperature must undergo PWHT.

Material Upgrade: For critical small-scale pilot vessels, switch to 304L or 316L Stainless

Steel, which is immune to amine SCC under typical operating conditions.

Issue 3: Presence of Heat Stable Salts (HSS)
User Question:Our DIPA solution has turned dark brown, and pH has dropped despite

maintaining concentration. Is this corrosive?

Scientist’s Analysis: Yes. The color change and pH drop indicate the formation of Heat Stable

Salts (HSS) (e.g., formates, acetates, oxalates) due to oxidative degradation or ingress of

strong acids. These salts do not regenerate in the stripper and permanently bind the amine,

creating a corrosive, conductive electrolyte.

Corrective Actions:

Quantify HSS: Perform Ion Chromatography (see Protocol A). HSS should be kept < 10% of

the total amine concentration.

Neutralization: If HSS is high, treat with a stoichiometric amount of KOH or NaOH to free the

amine, followed by ion exchange to remove the salt anions.

Oxygen Exclusion: Ensure the storage tank is blanketed with

. Oxygen is the primary driver of DIPA degradation into corrosive organic acids [2].

Visualizing the Corrosion Mechanism
The following diagram illustrates how DIPA transitions from a protective agent to a corrosive

medium through acid gas loading and degradation.
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Mitigation Barriers
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Figure 1: Mechanistic pathway of DIPA corrosion. Note that corrosion is driven by either the

breakdown of the protective film (via velocity) or the chemical attack by degradation products

(HSS).

Experimental Protocols
Protocol A: Monitoring Heat Stable Salts (HSS)
Purpose: To determine the accumulation of corrosive degradation products in DIPA.

Methodology: Ion Chromatography (IC)

Sampling: Collect 10 mL of lean DIPA solution from the regenerator outlet. Filter through a

0.45 µm PTFE syringe filter.

Dilution: Dilute 1:100 with deionized water (18.2 MΩ).
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Analysis: Inject into an Anion Exchange Column (e.g., Dionex IonPac AS11).

Mobile Phase: KOH gradient (1 mM to 30 mM).

Detection: Conductivity detector with suppressed conductivity.

Quantification: Calibrate against standards for Formate, Acetate, Glycolate, and Oxalate.

Threshold: If Total HSS > 1.0 wt%, initiate reclamation or neutralization [3].

Protocol B: Corrosion Coupon Testing
Purpose: To validate material compatibility in your specific DIPA mixture.

Preparation: Polish Carbon Steel (C1010) and SS316L coupons to 600-grit finish. Weigh to

nearest 0.1 mg.

Mounting: Install coupons in a PTFE holder electrically isolated from the vessel wall.

Exposure:

Rich Zone: Place in the absorber bottom (highest corrosivity).

Lean Zone: Place in the reboiler outlet (highest temperature).

Duration: Minimum 30 days exposure.

Analysis: Clean according to ASTM G1. Re-weigh.

Calculation: Corrosion Rate (mpy) =

Where:

=constant,

=weight loss,

=area,

=time,
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=density.

Pass Criteria: Carbon Steel < 5 mpy; Stainless Steel < 0.1 mpy.

Data & Reference Tables
Table 1: Material Compatibility with DIPA Solutions

Material Compatibility Max Temp Notes

Carbon Steel Conditional 60°C

Requires PWHT.

Susceptible to

erosion-corrosion if

velocity > 1 m/s.

SS 304/316 Excellent 120°C

Recommended for

wetted parts, heat

exchangers, and high-

turbulence areas.

Aluminum Poor N/A

DIPA is alkaline (pH

~11); causes rapid

pitting and dissolution

of aluminum.

Copper/Brass Poor N/A

Amines form

complexes with

copper, causing rapid

corrosion and blue

discoloration.

EPDM Excellent 100°C
Preferred elastomer

for gaskets/o-rings.

Viton (FKM) Fair/Poor < 60°C
Can swell or degrade

in hot amine service.

Table 2: Recommended Operating Limits to Mitigate
Corrosion
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Parameter Limit Reason for Limit

Rich Amine Loading < 0.40 mol/mol
Prevents formation of highly

corrosive bicarbonate species.

Lean Amine Loading < 0.05 mol/mol

Ensures efficient absorption

and minimizes residual

corrosivity.

Solution Velocity < 1 m/s (CS)
Prevents stripping of the

protective iron sulfide layer.

Reboiler Skin Temp < 150°C

Prevents thermal degradation

of DIPA into corrosive

diamines/polymers.

Heat Stable Salts < 10% of amine
Prevents pH drop and

chloride-induced pitting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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